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Compound of Interest

Compound Name: Boc-2-cyano-D-phenylalanine

Cat. No.: B1336539 Get Quote

Technical Guide: Boc-2-cyano-D-phenylalanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-2-cyano-D-phenylalanine, a

key building block in modern peptide synthesis and medicinal chemistry. This document

outlines its chemical properties, general experimental protocols, and its role in the development

of novel therapeutics.

Core Compound Data
Boc-2-cyano-D-phenylalanine is a derivative of the amino acid D-phenylalanine. It features a

tert-butyloxycarbonyl (Boc) protecting group on the amine and a cyano group at the 2-position

of the phenyl ring. This unique structure imparts specific functionalities beneficial for peptide

synthesis and drug design.[1]
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Property Value Reference

CAS Number 261380-28-3 [1]

Molecular Formula C₁₅H₁₈N₂O₄ [1]

Molecular Weight 290.3 g/mol [1]

Appearance White to off-white solids [1]

Purity ≥ 99% (HPLC) [1]

Melting Point 82-91 ºC [1]

Storage Conditions 0-8°C [1]

Synonyms
Boc-D-Phe(2-CN)-OH, Boc-o-

Cyano-D-Phe-OH
[1]

Role in Peptide Synthesis and Drug Discovery
The strategic placement of the Boc and cyano groups makes Boc-2-cyano-D-phenylalanine a

valuable reagent in synthetic chemistry.

Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is a widely used protecting

group for amines in peptide synthesis.[2] It is stable under a variety of reaction conditions but

can be easily removed with acid, such as trifluoroacetic acid (TFA).[2][3] This allows for the

sequential addition of amino acids to a growing peptide chain in a controlled manner.[2]

Cyano Group: The introduction of a cyano group onto the phenyl ring enhances the

molecule's utility in drug development. This group can influence the biological activity and

stability of peptides.[4][5] It can also serve as a chemical handle for further modifications,

enabling the creation of diverse molecular architectures for novel therapeutic agents.[4][5]

The incorporation of Boc-2-cyano-D-phenylalanine into peptides can lead to modified

peptides with enhanced properties for drug development, targeting specific biological

pathways.[1]

Experimental Protocols
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While specific, detailed experimental protocols for Boc-2-cyano-D-phenylalanine are not

readily available in the public domain, the following are general procedures for the synthesis of

Boc-protected amino acids and their use in peptide synthesis. These can be adapted by skilled

professionals for the specific requirements of this compound.

General Synthesis of a Boc-Protected Amino Acid
This protocol describes a general method for the N-tert-butoxycarbonylation of an amino acid.

Dissolution: The amino acid is dissolved in a suitable solvent mixture, such as aqueous

dioxane or a mixture of THF and water.

Basification: A base, like sodium hydroxide, is added to the solution.

Addition of Boc Anhydride: Di-tert-butyl dicarbonate (Boc₂O) is added to the reaction mixture.

Reaction: The mixture is stirred at room temperature for several hours to allow the reaction

to complete.

Workup: The organic solvent is removed under vacuum. The aqueous solution is then

acidified, typically with a cold solution of potassium hydrogen sulfate or dilute HCl, and

extracted with an organic solvent like ethyl acetate.

Purification: The combined organic extracts are washed, dried, and the solvent is evaporated

to yield the Boc-protected amino acid. Further purification can be achieved by crystallization.

General Workflow for Boc Solid-Phase Peptide
Synthesis (SPPS)
The following diagram illustrates a typical cycle for incorporating an amino acid, such as Boc-2-
cyano-D-phenylalanine, into a peptide chain using solid-phase synthesis.
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Boc Solid-Phase Peptide Synthesis Cycle

Signaling Pathways
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Currently, there is no specific information available in the public domain that directly links Boc-
2-cyano-D-phenylalanine to the modulation of or interaction with specific signaling pathways.

Its utility is primarily established as a building block in the synthesis of peptides and other

organic molecules which may, in turn, be designed to interact with such pathways.

Logical Relationships in Application
The following diagram illustrates the logical flow from the core compound to its potential

applications in research and development.
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Application Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336539#boc-2-cyano-d-phenylalanine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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